Cas no 2217657-10-6 (2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2217657-10-6
• MF: C₂₀H₂₇BO₂
• MW: 310.238186120987
• CID: 4739526
• PubChem ID: 140746224
• Update Time: 2026-02-25

2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)naphthalene-2-boronic Acid Pinacol Ester
• 2-[6-[3-(1,1-dimethylethyl)-4-methoxyphenyl]-2-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• 2-[4-(1,1-Dimethylethyl)-2-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2217657-10-6
• SY286377
• E83931
• MFCD32215057
• 2-(4-Tert-butylnaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 928226-83-9

• Inchi： 1S/C20H27BO2/c1-18(2,3)17-13-15(12-14-10-8-9-11-16(14)17)21-22-19(4,5)20(6,7)23-21/h8-13H,1-7H3
• InChI Key： HNJXYGUFBXLHNW-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC(C(C)(C)C)=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 310.2104103g/mol
• Monoisotopic Mass: 310.2104103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Comprehensive Guide to 2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2217657-10-6)

2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a highly specialized boron-containing compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. With its unique molecular structure, this compound serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its CAS number 2217657-10-6 ensures precise identification in chemical databases and regulatory documentation.

The compound belongs to the class of dioxaborolanes, which are known for their stability and reactivity in Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental process in modern organic chemistry. Researchers and industries value 2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane for its efficiency in facilitating complex molecular transformations, making it indispensable in drug discovery and material innovation.

One of the standout features of this compound is its naphthalene backbone, which contributes to its aromatic stability and electron-rich properties. The incorporation of a tert-butyl group enhances its solubility in organic solvents, while the tetramethyl-1,3,2-dioxaborolane moiety ensures robust performance in catalytic systems. These attributes make it a preferred choice for applications requiring high precision and yield.

In the pharmaceutical sector, 2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is frequently employed in the synthesis of biaryl compounds, which are key structural motifs in many FDA-approved drugs. Its role in creating targeted therapies for diseases such as cancer and inflammation underscores its importance in medicinal chemistry. Additionally, its compatibility with green chemistry principles aligns with the growing demand for sustainable synthetic methodologies.

The material science community also benefits from this compound’s unique properties. It is utilized in the development of organic electronic devices, including OLEDs and photovoltaic cells, where its electron-transporting capabilities are highly valued. The compound’s ability to form stable π-conjugated systems makes it a promising candidate for next-generation optoelectronic materials.

Market trends indicate a rising demand for boron-based intermediates, driven by advancements in drug discovery and renewable energy technologies. As industries seek more efficient and eco-friendly solutions, compounds like 2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane are poised to play a critical role. Its CAS 2217657-10-6 designation ensures traceability and compliance with global regulatory standards, further enhancing its appeal to manufacturers and researchers alike.

For those exploring the potential of 2-(4-(tert-butyl)naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, it is essential to source high-purity samples from reputable suppliers. Proper handling and storage are crucial to maintaining its integrity and performance in experimental and industrial settings. As research continues to uncover new applications, this compound is expected to remain at the forefront of innovation in organic chemistry and advanced materials.